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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the psychological effects of two putative

human pheromones, Androstenol and Androstadienone. The information is compiled from

various scientific studies to offer an objective overview supported by experimental data. This

document is intended for researchers, scientists, and professionals in drug development

investigating the potential of these compounds.

Data Presentation: Quantitative Comparison of
Psychological Effects
The following table summarizes the key quantitative findings from studies on Androstenol and

Androstadienone.
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Psychological Effect Androstenol Androstadienone Supporting Studies

Mood (Women)

Tended to rate moods

as more submissive

rather than

aggressive,

particularly in the

middle of the

menstrual cycle.[1] No

significant effect on

ratings of

happy/depressed,

lethargic/lively,

sexy/unsexy, or

irritable/good-

tempered.[1]

Improves mood,

particularly in the

presence of a male

experimenter.[2][3][4]

[5] Reduces

nervousness and

tension.[6][7][8]

Increases positive

mood and reduces

negative feelings.[5][6]

[9][10][11]

Benton (1982),[1]

Grosser et al. (2000),

[8] Jacob &

McClintock (2000),[6]

[9] Lundström et al.

(2003),[6] Villemure &

Bushnell (2007),[6]

Ferdenzi et al. (2016)

[11]

Mood (Men)

Men exposed to

androstenol showed a

significantly reduced

error rate in a lexical

decision task,

suggesting increased

focus.[12]

May worsen or have

no effect on mood.[2]

Ferdenzi et al. (2016),

[12] Villemure &

Bushnell (2012)[6]
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Attention & Cognition

Men exposed to

androstenol made

fewer errors in a

lexical decision task.

[12]

Enhances attention to

emotional stimuli and

emotional information.

[13][14][15] Slows

identification of

emotional words in a

Stroop task,

suggesting greater

allocation of

attentional resources.

[13][15] Does not alter

attention to social or

general cognitive

information.[13][15]

Hummer & McClintock

(2009),[13][15]

Ferdenzi et al. (2016),

[12] Hornung et al.

(2017)[5]

Social & Behavioral

Effects

Men avoided restroom

stalls treated with

androstenol.[16][17]

Women's stall

selection was

unaffected.[16][17]

Increased social

interactions for

women the day after

overnight exposure.

[18]

May promote positive

mood states in women

in a context-

dependent manner.[6]

Influences the

processing of

emotional words.[12]

Gustavson et al.

(1987),[16][17] Cutler

et al. (1998),[18]

Bensafi et al. (2004)

[6]

Physiological Arousal

Limited direct

evidence in reviewed

studies.

Heightens

sympathetic arousal.

[6] Alters cortisol

levels in women.[6]

Bensafi et al. (2003),

[6] Wyart et al. (2007)

[6]

Experimental Protocols
Below are detailed methodologies for key experiments cited in the comparison of Androstenol
and Androstadienone.
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Study on Mood Effects Throughout the Menstrual Cycle
(Androstenol)

Objective: To assess the influence of Androstenol on the mood of female subjects

throughout their menstrual cycle.

Participants: Female subjects.

Methodology:

A double-blind, placebo-controlled design was used.

Each morning for one month, subjects applied either 5α-androst-16-en-3α-ol

(Androstenol) or a placebo solution to their upper lip.[1]

Each evening, participants rated their moods during that day using five scales:

happy/depressed, lethargic/lively, sexy/unsexy, irritable/good-tempered, and

submissive/aggressive.[1]

Key Findings: In the middle of their menstrual cycle, women exposed to Androstenol tended

to rate their moods as more submissive rather than aggressive.[1] No other significant mood

effects were observed.[1]

Comparative Study of Musky Compounds on
Psychological State (Androstadienone vs. Androstenol)

Objective: To compare the psychological effects of Androstadienone with those of

Androstenol and Muscone.

Participants: 37 participants.[9]

Methodology:

A double-blind, within-subject, repeated-measures experiment was conducted.[9][11]

A nanomolar amount of each compound (Androstadienone, Androstenol, Muscone) was

presented under each participant's nose, masked by clove oil to minimize olfactory

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1195071?utm_src=pdf-body
https://www.benchchem.com/product/b1195071?utm_src=pdf-body
https://www.benchchem.com/product/b1195071?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6891608/
https://pubmed.ncbi.nlm.nih.gov/6891608/
https://www.benchchem.com/product/b1195071?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6891608/
https://pubmed.ncbi.nlm.nih.gov/6891608/
https://www.benchchem.com/product/b1195071?utm_src=pdf-body
https://www.benchchem.com/product/b1195071?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12460587/
https://pubmed.ncbi.nlm.nih.gov/12460587/
https://www.researchgate.net/publication/11009261_Psychological_Effects_of_Musky_Compounds_Comparison_of_Androstadienone_with_Androstenol_and_Muscone
https://www.benchchem.com/product/b1195071?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


differences.[9][11]

Participants completed a baseline psychological battery and then again at 25-minute

intervals after exposure.[9][11]

Key Findings: The effects of Androstadienone on psychological state were unique compared

to those of Androstenol and Muscone.[9][11]

Study on Attention to Emotional Information
(Androstadienone)

Objective: To determine the specific psychological processes altered by Androstadienone.

Participants: 50 men and women.[13][15]

Methodology:

Solutions of 250 µM Androstadienone or a clove-odor control carrier were applied to the

participants' upper lip on separate days.[13][15]

Four different studies were completed:

Subliminal face-pair presentation: A neutral face and an emotional (happy or angry) face

were presented subliminally, followed by a dot probe.[13][15]

Stroop paradigms: Emotional or mismatched color words were used to interfere with ink

color identification.[13][15]

Working memory tasks: Participants performed tasks with neutral faces or shapes as

stimuli.[13][15]

Self-reported attentiveness.[13][15]

Key Findings: Androstadienone specifically enhanced automatic attention to emotional

information and increased the allocation of attentional resources towards emotional words,

without altering attention to social or general cognitive information.[13][15]

Mandatory Visualization

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12460587/
https://www.researchgate.net/publication/11009261_Psychological_Effects_of_Musky_Compounds_Comparison_of_Androstadienone_with_Androstenol_and_Muscone
https://pubmed.ncbi.nlm.nih.gov/12460587/
https://www.researchgate.net/publication/11009261_Psychological_Effects_of_Musky_Compounds_Comparison_of_Androstadienone_with_Androstenol_and_Muscone
https://www.benchchem.com/product/b1195071?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12460587/
https://www.researchgate.net/publication/11009261_Psychological_Effects_of_Musky_Compounds_Comparison_of_Androstadienone_with_Androstenol_and_Muscone
https://pubmed.ncbi.nlm.nih.gov/19470369/
https://www.researchgate.net/publication/223527771_Putative_human_pheromone_androstadienone_attunes_the_mind_specifically_to_emotional_information
https://pubmed.ncbi.nlm.nih.gov/19470369/
https://www.researchgate.net/publication/223527771_Putative_human_pheromone_androstadienone_attunes_the_mind_specifically_to_emotional_information
https://pubmed.ncbi.nlm.nih.gov/19470369/
https://www.researchgate.net/publication/223527771_Putative_human_pheromone_androstadienone_attunes_the_mind_specifically_to_emotional_information
https://pubmed.ncbi.nlm.nih.gov/19470369/
https://www.researchgate.net/publication/223527771_Putative_human_pheromone_androstadienone_attunes_the_mind_specifically_to_emotional_information
https://pubmed.ncbi.nlm.nih.gov/19470369/
https://www.researchgate.net/publication/223527771_Putative_human_pheromone_androstadienone_attunes_the_mind_specifically_to_emotional_information
https://pubmed.ncbi.nlm.nih.gov/19470369/
https://www.researchgate.net/publication/223527771_Putative_human_pheromone_androstadienone_attunes_the_mind_specifically_to_emotional_information
https://pubmed.ncbi.nlm.nih.gov/19470369/
https://www.researchgate.net/publication/223527771_Putative_human_pheromone_androstadienone_attunes_the_mind_specifically_to_emotional_information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways
The following diagrams illustrate the proposed signaling pathways for Androstenol and

Androstadienone based on current research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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